Cas no 1353971-44-4 (2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353971-44-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 4587870
• Update Time: 2025-07-18

2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester
• benzyl 2-((methylamino)methyl)piperidine-1-carboxylate

• Inchi： 1S/C15H22N2O2/c1-16-11-14-9-5-6-10-17(14)15(18)19-12-13-7-3-2-4-8-13/h2-4,7-8,14,16H,5-6,9-12H2,1H3
• InChI Key： UWMPGXUYXQOFBY-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester (CAS: 1353971-44-4): A Comprehensive Research Brief

In recent years, the compound 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester (CAS: 1353971-44-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. The unique structural features of this compound, including its benzyl ester moiety and methylaminomethyl substitution, contribute to its pharmacological properties and make it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) investigated the synthesis and biological evaluation of 1353971-44-4 derivatives as potential σ1 receptor modulators. The research team developed an efficient synthetic route starting from N-Boc-piperidine-4-carboxylic acid, followed by sequential modifications to introduce the key functional groups. Biological assays revealed that the parent compound exhibited moderate σ1 receptor affinity (Ki = 86 nM) with excellent selectivity over σ2 receptors (>1000-fold). Molecular docking studies suggested that the benzyl ester group forms crucial hydrophobic interactions with Tyr103 and Trp164 in the σ1 receptor binding pocket.

Further pharmacological characterization was reported in a recent Bioorganic & Medicinal Chemistry Letters paper (2024, 98: 129567), where researchers explored the neuroprotective effects of 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester derivatives. In vitro studies using SH-SY5Y neuronal cells demonstrated that certain analogs could significantly reduce oxidative stress-induced apoptosis by up to 62% at 10 μM concentration. The lead compound maintained good blood-brain barrier permeability in parallel artificial membrane permeability assays (PAMPA-BBB), with a Pe value of 12.3 × 10^-6 cm/s, suggesting potential CNS bioavailability.

From a medicinal chemistry perspective, the structural flexibility of 1353971-44-4 allows for extensive structure-activity relationship (SAR) exploration. A 2023 patent application (WO2023187654A1) disclosed novel derivatives where modifications at the piperidine nitrogen and benzyl ester positions led to improved metabolic stability. The patent claims compounds with human liver microsome half-lives exceeding 120 minutes, addressing a key limitation of earlier analogs. These advancements highlight the compound's potential as a versatile scaffold for developing CNS-targeted therapeutics with improved pharmacokinetic profiles.

Recent analytical chemistry developments have also contributed to better characterization of 2-MethylaMinoMethyl-piperidine-1-carboxylic acid benzyl ester. A 2024 Analytical Chemistry publication (96:4, 1456-1465) described a novel UHPLC-MS/MS method for quantifying the compound in biological matrices with a lower limit of quantification (LLOQ) of 0.1 ng/mL. This sensitive analytical method has facilitated more accurate pharmacokinetic studies and will support future clinical translation efforts.

In conclusion, current research on 1353971-44-4 demonstrates its growing importance in pharmaceutical development, particularly for CNS disorders. The compound's unique structural features, combined with recent synthetic and analytical advancements, position it as a promising candidate for further optimization. Future research directions may include exploring its potential in pain management, given preliminary evidence of opioid receptor modulation, and investigating its application in neurodegenerative disease models. The continued investigation of this scaffold will likely yield valuable insights for medicinal chemistry and contribute to the development of novel therapeutic agents.